Cas no 97436-36-7 (1H-Indole-7-propanamine)

• Product Name: 1H-Indole-7-propanamine
• CAS No: 97436-36-7
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 5301386
• PubChem ID: 55267931
• Update Time: 2026-03-10

1H-Indole-7-propanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-propanamine

• Inchi： 1S/C11H14N2/c12-7-2-5-9-3-1-4-10-6-8-13-11(9)10/h1,3-4,6,8,13H,2,5,7,12H2
• InChI Key： JDELANPMPTWMQL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2CCCN)C=C1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-7-propanamine

Recent Advances in the Study of 1H-Indole-7-propanamine (CAS: 97436-36-7) and Its Applications in Chemical Biology and Medicine

1H-Indole-7-propanamine (CAS: 97436-36-7) is a bioactive indole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique indole scaffold and propanamine side chain, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and therapeutic potential. The growing body of research on 1H-Indole-7-propanamine underscores its relevance in the development of novel drugs and biochemical tools.

Recent studies have focused on the synthesis and optimization of 1H-Indole-7-propanamine derivatives to enhance their bioactivity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of analogs with improved binding affinity for serotonin receptors, which could pave the way for new treatments for neurological disorders. The researchers utilized advanced computational modeling and high-throughput screening to identify the most promising candidates, highlighting the compound's versatility as a scaffold for drug design.

In addition to its pharmacological potential, 1H-Indole-7-propanamine has been investigated for its role in chemical biology. A recent preprint on bioRxiv described its use as a fluorescent probe for studying protein-ligand interactions in real-time. The study demonstrated that the compound's indole moiety exhibits strong fluorescence properties, making it a valuable tool for visualizing dynamic biological processes. This application could significantly advance our understanding of cellular mechanisms and facilitate the discovery of new therapeutic targets.

The safety and toxicological profile of 1H-Indole-7-propanamine has also been a focus of recent research. A 2024 study in Toxicology Reports evaluated the compound's acute and subchronic toxicity in animal models, revealing a favorable safety profile at therapeutic doses. These findings support its potential for further development as a drug candidate, although additional long-term studies are needed to fully assess its safety in humans.

Looking ahead, the exploration of 1H-Indole-7-propanamine and its derivatives is expected to expand into new therapeutic areas, including oncology and infectious diseases. Preliminary data from a recent conference presentation suggested that certain analogs exhibit potent anti-cancer activity by targeting specific signaling pathways. Moreover, the compound's modular structure allows for easy modification, enabling researchers to tailor its properties for diverse applications. As the field progresses, interdisciplinary collaborations will be crucial to unlocking the full potential of this promising molecule.

In conclusion, 1H-Indole-7-propanamine (CAS: 97436-36-7) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse pharmacological activities, make it a valuable subject for ongoing and future research. The latest studies underscore its potential as a therapeutic agent and a biochemical tool, paving the way for innovative applications in drug discovery and beyond.